1-[1-(3,4-Dichlorophenyl)cyclopentyl]ethan-1-one

• Molecular Formula: C13H14Cl2O
• Molecular Weight: 257.15 g/mol
• IUPAC Name: 1-[1-(3,4-dichlorophenyl)cyclopentyl]ethanone
• InChI: InChI=1S/C13H14Cl2O/c1-9(16)13(6-2-3-7-13)10-4-5-11(14)12(15)8-10/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: YNQPKAQOSTXSBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCCC1)C2=CC(=C(C=C2)Cl)Cl

Description

1-[1-(3,4-Dichlorophenyl)cyclopentyl]ethan-1-one is a useful research compound. Its molecular formula is C13H14Cl2O and its molecular weight is 257.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylmagnesium iodide (3M solution in ether; 100 ml) was added dropwise at 0° C. under nitrogen to a stirred solution of 1-(3,4-dichlorophenyl) cyclopentanecarbonitrile (48 g) in ether (100 ml), then the mixture was stirred at ambient temperature for 24 hours. The resulting solid was collected by filtration, washed with ether, and added in portions to an ice-cold mixture of water (200 ml) and concentrated hydrochloric acid (125 ml). The mixture was heated at 95° C. for 1 hour, then allowed to cool to ambient temperature. The product was extracted into ether (5×100 ml), and the combined extracts were washed with water (2×100 ml), dried over magnesium sulphate, and the solvent removed in vacuo. The residue was distilled to give 1-[1-(3,4-dichlorophenyl)cyclopentyl]ethanone as a pale yellow oil (31.9 g), b.p. 124°-128° C./0.5 mbar.